N-[(2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]benzamide

• IUPAC Name: N-[(2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]benzamide
• InChI: InChI=1S/C13H17NO6/c15-6-8-10(16)11(17)9(13(19)20-8)14-12(18)7-4-2-1-3-5-7/h1-5,8-11,13,15-17,19H,6H2,(H,14,18)/t8-,9-,10-,11-,13+/m1/s1
• InChI Key: VSGKVJPCJOJUBP-CJJWORHMSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2C(C(C(OC2O)CO)O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)N[C@@H]2[C@H]([C@@H]([C@H](O[C@@H]2O)CO)O)O
• Molecular Formula: C13H17NO6
• Molecular Weight: 283.28 g/mol

Description

N-[(2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]benzamide, commonly known as N-HMOXA, is a synthetic compound derived from the natural product benzamide. It is a promising compound for scientific research due to its unique chemical structure and potential applications. N-HMOXA can be synthesized through a variety of methods, including chemical synthesis and biotechnological synthesis. It has been studied for its potential to act as an inhibitor of enzymes involved in disease-causing processes, as well as its ability to modulate cellular processes and pathways.

Scientific Research Applications

Bactericidal Activity

Researchers have assessed a series of substituted benzamides for their bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA), finding some compounds to exhibit significant bactericidal effects. These findings suggest potential applications in developing new antibacterial agents (Zadrazilova et al., 2015).

Inhibition of Glycoside Hydrolases

A study on the synthesis of a carbohydrate-like dihydrooxazine and tetrahydrooxazine demonstrated their effectiveness as inhibitors of glycoside hydrolases, highlighting their potential in therapeutic applications related to enzyme inhibition (Best et al., 2002).

Solubility Studies

The solubility of various saccharides, including molecules with structural similarities to the compound of interest, in ethanol-water solutions was determined, providing insight into the physicochemical properties of these molecules and their potential applications in solution-based processes (Gong et al., 2012).

Synthesis and Oxidation Studies

Research on the synthesis and oxidation of tetrahydrobenzofurans derived from benzamides has contributed to the understanding of chemical transformations and potential synthetic pathways for producing novel compounds with specific biological activities (Levai et al., 2002).

Antifungal Agents

The synthesis of new benzamides and their derivatives has been explored for potential antifungal properties, indicating the role of these compounds in developing future antifungal therapies (Narayana et al., 2004).

Neuroprotective Activity

A study reports the development of 5-aroylindolyl-substituted hydroxamic acids, one of which showed potent inhibitory selectivity against histone deacetylase 6 (HDAC6), indicating its potential in ameliorating Alzheimer's disease phenotypes (Lee et al., 2018).